Methyl 2-(5-hydroxypyridin-2-yl)thiazole-5-carboxylate
Cat. No. B8517439
M. Wt: 236.25 g/mol
InChI Key: MAXGDBMQFDUVNH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08853412B2
Procedure details
A solution of methyl 2-(5-(4-methoxybenzyloxy)pyridin-2-yl)thiazole-5-carboxylate (1.10 g) in TFA (10 mL) was stirred at 80° C. for 2 hours. After the reaction was complete, the mixture was evaporated. The residue was purified by silica gel column chromatography eluting with ethyl acetate/petroleum ether (1:2 to pure EA) to provide the subtitle compound. MS ESI+: m/z=237 [M+H]+.
Quantity
1.1 g
Type
reactant
Reaction Step One
Name
Identifiers
|
REACTION_CXSMILES
|
COC1C=CC(C[O:8][C:9]2[CH:10]=[CH:11][C:12]([C:15]3[S:16][C:17]([C:20]([O:22][CH3:23])=[O:21])=[CH:18][N:19]=3)=[N:13][CH:14]=2)=CC=1>C(O)(C(F)(F)F)=O>[OH:8][C:9]1[CH:10]=[CH:11][C:12]([C:15]2[S:16][C:17]([C:20]([O:22][CH3:23])=[O:21])=[CH:18][N:19]=2)=[N:13][CH:14]=1
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
1.1 g
|
|
Type
|
reactant
|
|
Smiles
|
COC1=CC=C(COC=2C=CC(=NC2)C=2SC(=CN2)C(=O)OC)C=C1
|
|
Name
|
|
|
Quantity
|
10 mL
|
|
Type
|
solvent
|
|
Smiles
|
C(=O)(C(F)(F)F)O
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
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CUSTOM
|
|
Details
|
the mixture was evaporated
|
CUSTOM
|
Type
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CUSTOM
|
|
Details
|
The residue was purified by silica gel column chromatography
|
WASH
|
Type
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WASH
|
|
Details
|
eluting with ethyl acetate/petroleum ether (1:2 to pure EA)
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
OC=1C=CC(=NC1)C=1SC(=CN1)C(=O)OC
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Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
